Cas no 57585-08-7 (2,3-Butadienoic acid, 4-phenyl-)
57585-08-7 structure
Product Name:2,3-Butadienoic acid, 4-phenyl-
CAS No:57585-08-7
MF:C10H8O2
MW:160.169322967529
CID:344874
PubChem ID:135440073
Update Time:2025-04-19
2,3-Butadienoic acid, 4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butadienoic acid, 4-phenyl-
- InChI=1/C10H8O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-8H,(H,11,12
- 4-phenylbuta-2,3-dienoic acid
- SCHEMBL10047293
- 4-phenylbut-3-enoate
- 2,3-BUTADIENOIC ACID,4-PHENYL
- DTXSID20348491
- 57585-08-7
- (S)-4-Phenylbutane-2,3-dienoic acid
- 19131-89-6
-
- Inchi: 1S/C10H8O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-8H
- InChI Key: JVEMEPSGBPRQIH-UHFFFAOYSA-N
- SMILES: [O-]C(C=C[CH+]C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 160.05244
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 37.3
2,3-Butadienoic acid, 4-phenyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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